Cas no 62117-87-7 (2-Butene-1,4-diol, 1,1-diphenyl-)

• Product Name: 2-Butene-1,4-diol, 1,1-diphenyl-
• CAS No: 62117-87-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 457487
• PubChem ID: 54331561
• Update Time: 2025-04-19

2-Butene-1,4-diol, 1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diol, 1,1-diphenyl-
• 1,1-diphenylbut-2-ene-1,4-diol
• DTXSID90710626
• 62117-87-7

• Inchi： 1S/C16H16O2/c17-13-7-12-16(18,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-12,17-18H,13H2
• InChI Key： SYRZNGPINRSCFI-UHFFFAOYSA-N
• SMILES： OC(C=CCO)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46